(4-Hydroxyphenyl)(2-phenyl-3,4-dihydronaphthalen-1-yl)methanone

• CAS No.: 63619-93-2
• Molecular Formula: C23H18O2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: (4-hydroxyphenyl)-(2-phenyl-3,4-dihydronaphthalen-1-yl)methanone
• InChI: InChI=1S/C23H18O2/c24-19-13-10-18(11-14-19)23(25)22-20-9-5-4-8-17(20)12-15-21(22)16-6-2-1-3-7-16/h1-11,13-14,24H,12,15H2
• InChI Key: RBRKGVOEJOBIDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C(C2=CC=CC=C21)C(=O)C3=CC=C(C=C3)O)C4=CC=CC=C4

Description

(4-Hydroxyphenyl)(2-phenyl-3,4-dihydronaphthalen-1-yl)methanone is a useful research compound. Its molecular formula is C23H18O2 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2.0 grams (0.006 mole) of the above dihydronaphthalene dissolved in 10 ml. of N,N-dimethyl formamide were added 7.5 mmoles of sodium thioethoxide in 15 ml. of DMF. The addition was carried out under a nitrogen atmosphere and at 80° C. The mixture was maintained at 80° C. for fifteen hours. The mixture then was cooled and poured into an iced aqueous ammonium chloride solution. The resulting mixture was extracted with ethyl acetate, and the ethyl acetate extract was washed four times with aqueous sodium chloride solution. The ethyl acetate then was dried over magnesium sulfate and evaporated to give an oil which was chromatographed rapidly over a 2"×2" silica column using benzene to elute impurities. The product then was eluted with ethyl acetate to give, upon evaporation of the ethyl acetate, 1.69 grams (88%) of 3-phenyl-4-(4-hydroxybenzoyl)-1,2-dihydronaphthalene as a clear pale yellow oil.